Cas no 68756-10-5 (cyclohexene-4,4,5,5-d4)

Cyclohexene-4,4,5,5-d4 is a deuterated derivative of cyclohexene, where four hydrogen atoms at the 4 and 5 positions are replaced with deuterium (D). This isotopic labeling enhances the compound's utility in mechanistic studies, kinetic isotope effect (KIE) investigations, and NMR spectroscopy applications. The incorporation of deuterium minimizes interference from proton signals, improving spectral resolution in analytical techniques. Its stable isotopic composition also makes it valuable as an internal standard in mass spectrometry. The compound is synthesized with high isotopic purity, ensuring reliability for research in organic chemistry, catalysis, and metabolic studies. Its well-defined structure supports precise tracking in reaction pathways and isotopic tracing experiments.

cyclohexene-4,4,5,5-d4 structure

Product Name:cyclohexene-4,4,5,5-d4

CAS No:68756-10-5

MF:C₆H₁₀

MW:86.1682486534119

MDL:MFCD03428163

CID:971959

PubChem ID:90474889

Update Time:2025-06-08

cyclohexene-4,4,5,5-d4 Chemical and Physical Properties

Names and Identifiers

- cyclohexene-4,4,5,5-d4
- 4-(2-HYDROXY-3-ISOPROPYLAMINOPROPOXY)BENZOIC ACID-D7
- 68756-10-5
- 4,4,5,5-tetradeuteriocyclohexene
- (4,4,5,5-?H?)cyclohex-1-ene
- D98991
- DB-307776
- MDL： MFCD03428163
- Inchi： 1S/C6H10/c1-2-4-6-5-3-1/h1-2H,3-6H2/i5D2,6D2
- InChI Key： HGCIXCUEYOPUTN-NZLXMSDQSA-N
- SMILES： C1([2H])([2H])CC=CCC1([2H])[2H]

Computed Properties

Exact Mass: 86.103357303g/mol
Monoisotopic Mass: 86.103357303g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 45.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 0Å²

cyclohexene-4,4,5,5-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	D98991-50/MG	CYCLOHEXENE-4,4,5,5-D4	68756-10-5	95%	50mg	$475	2023-09-19
AstaTech	D98991-100/MG	CYCLOHEXENE-4,4,5,5-D4	68756-10-5	95%	100mg	$681	2023-09-19
TRC	C987519-1mg	Cyclohexene-4,4,5,5-d4	68756-10-5		1mg	$ 64.00	2023-09-08
TRC	C987519-2mg	Cyclohexene-4,4,5,5-d4	68756-10-5		2mg	$81.00	2023-05-18
TRC	C987519-10mg	Cyclohexene-4,4,5,5-d4	68756-10-5		10mg	$ 144.00	2023-09-08
A2B Chem LLC	AH14812-50mg	CYCLOHEXENE-4,4,5,5-D4	68756-10-5		50mg	$498.00	2024-04-19
A2B Chem LLC	AH14812-100mg	CYCLOHEXENE-4,4,5,5-D4	68756-10-5		100mg	$733.00	2024-04-19
1PlusChem	1P00FC64-100mg	CYCLOHEXENE-4,4,5,5-D4	68756-10-5		100mg	$733.00	2025-02-27
1PlusChem	1P00FC64-50mg	CYCLOHEXENE-4,4,5,5-D4	68756-10-5		50mg	$498.00	2025-02-27